Cas no 1333974-13-2 (N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}acetamide
• CAS No: 1333974-13-2
• MF: C₁₉H₂₉N₅O
• MW: 343.466463804245
• CID: 6237446
• PubChem ID: 53619070
• Update Time: 2025-07-15

N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1333974-13-2
• N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}acetamide
• EN300-26680848
• Z1139472438
• AKOS033093122
• N-(1-cyanocyclohexyl)-N-methyl-2-[2-(pyrazol-1-ylmethyl)piperidin-1-yl]acetamide

• Inchi： 1S/C19H29N5O/c1-22(19(16-20)9-4-2-5-10-19)18(25)15-23-12-6-3-8-17(23)14-24-13-7-11-21-24/h7,11,13,17H,2-6,8-10,12,14-15H2,1H3
• InChI Key： PTEYRDNUZRMQHQ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCC1CN1C=CC=N1)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 343.23721057g/mol
• Monoisotopic Mass: 343.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}acetamide

Research Brief on N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}acetamide (CAS: 1333974-13-2)

The compound N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}acetamide (CAS: 1333974-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

Recent research has highlighted the role of this compound in modulating specific biological targets, particularly in the central nervous system (CNS). Its structural framework, which includes a cyanocyclohexyl group and a pyrazolylmethylpiperidine moiety, suggests potential interactions with neurotransmitter receptors. Preliminary in vitro studies have demonstrated its affinity for certain G-protein-coupled receptors (GPCRs), which are critical in the regulation of neurological and psychiatric disorders.

One of the key findings from recent investigations is the compound's ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapeutics. Pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. These properties make it a viable candidate for further development in treating conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its CNS applications, the compound has also been explored for its anti-inflammatory and analgesic properties. Molecular docking studies have revealed its potential to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest a broader therapeutic scope, including the treatment of chronic pain and inflammatory disorders.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential side effects. Current research efforts are directed towards structural modifications to enhance its binding affinity and metabolic stability. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}acetamide represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activity and favorable pharmacokinetic profile position it as a valuable candidate for further investigation. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.